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Compound of Interest

Methyl 1-amino-1-
Compound Name:

cyclopentanecarboxylate

Cat. No.: B021434

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
safety information for Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride, a key
building block in medicinal chemistry. All quantitative data is presented in clear, structured
tables, and the experimental protocol for its synthesis is detailed.

Core Chemical Properties

Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride is a white to off-white crystalline
solid. Its core chemical and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C7H14CINO2

Molecular Weight 179.64 g/mol

Melting Point 205-208 °C (decomposes)

Density 1.081 g/cm3

Flash Point 58.7 °C

Refractive Index 1.478

Infrared (IR) Spectrum (KBr) 1740 cm~1 (C=0 stretch) [1]
Proton NMR (*H NMR) 5 3.95 (s, 3H), 2.83 - 1.66 (m, ]
Spectrum (D20) 8H) ppm

Polar Surface Area (PSA) 52.3 A2

Synthesis Protocol

The synthesis of Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride is typically
achieved through the esterification of 1-amino-1-cyclopentanecarboxylic acid using thionyl
chloride in methanol.

Experimental Workflow for Synthesis
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Work-up and Purification
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Caption: Synthesis workflow for Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride.

Detailed Methodology

Preparation of Methanolic Thionyl Chloride: In a flask equipped with a stirrer, add 30 ml of
absolute methanol and cool to 0 °C. Over a period of 30 minutes, add 7.9 ml of freshly
distilled thionyl chloride dropwise while maintaining the temperature at 0 °C and stirring.[1]

Reaction with Amino Acid: Once the addition of thionyl chloride is complete, add 12.9 g (0.1
mol) of 1-amino-1-cyclopentanecarboxylic acid in portions over 15 minutes.[1]

Heating: Heat the resulting suspension with stirring, and maintain the temperature at 75 °C
for 2.5 hours after the reaction mixture becomes a clear solution.[1]

Isolation: Remove the methanol under reduced pressure to obtain an off-white crystalline
mass.[1]

Purification: Triturate the crystalline mass with anhydrous ether to yield the final product,
Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride. The reported yield is
approximately 90%.[1]
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Applications in Drug Discovery

Methyl 1-amino-1-cyclopentanecarboxylate can be incorporated into the structure of specific
Cathepsin B inhibitors, potentially enhancing their specificity.[2] Cathepsin B is a lysosomal
cysteine protease that is often overexpressed in various cancers and is implicated in tumor
invasion and metastasis. The development of specific inhibitors for this enzyme is an active
area of research in oncology.

As no specific signaling pathways involving Methyl 1-amino-1-cyclopentanecarboxylate are
detailed in the available literature, a signaling pathway diagram is not included. The compound
serves as a structural motif in the design of enzyme inhibitors.

Safety and Handling

Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride is associated with several
hazards. Adherence to safety protocols is crucial when handling this compound.

Hazard Identification

o Skin Irritation: Causes skin irritation (H315).
o Eye Irritation: Causes serious eye irritation (H319).

e Respiratory Irritation: May cause respiratory irritation (H335).

Precautionary Measures

« Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and
eye/face protection. Avoid the formation of dust and aerosols. Use non-sparking tools and
prevent fire caused by electrostatic discharge.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from foodstuff containers and incompatible materials.[3]

o First Aid:

o If Swallowed: Get medical help. Rinse mouth.
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o If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off
contaminated clothing and wash it before reuse.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical
help if you feel unwell.

» Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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